Cas no 144605-36-7 ((NE)-N-[(1-oxidopyridin-1-ium-3-yl)methylidene]hydroxylamine)

• Product Name: (NE)-N-[(1-oxidopyridin-1-ium-3-yl)methylidene]hydroxylamine
• CAS No: 144605-36-7
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 108812
• Update Time: 2023-08-03

(NE)-N-[(1-oxidopyridin-1-ium-3-yl)methylidene]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde,3-oxime, 1-oxide, [C(E)]- (9CI)
• 3-pyridinecarbaldehyde 1-oxide oxime
• (NE)-N-[(1-oxidopyridin-1-ium-3-yl)methylidene]hydroxylamine

• Inchi： 1S/C6H6N2O2/c9-7-4-6-2-1-3-8(10)5-6/h1-5,9H/b7-4+
• InChI Key： WXAHTINPWPNKQL-QPJJXVBHSA-N
• SMILES： [O-][N+]1C=CC=C(/C=N/O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: -0.5
• Topological Polar Surface Area: 58